Cas no 81920-95-8 (2-Propenoic acid,3-[3,8-dimethyl-5-(1-methylethyl)-1-azulenyl]-)

• Product Name: 2-Propenoic acid,3-[3,8-dimethyl-5-(1-methylethyl)-1-azulenyl]-
• CAS No: 81920-95-8
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 708226
• PubChem ID: 53427006
• Update Time: 2025-04-19

2-Propenoic acid,3-[3,8-dimethyl-5-(1-methylethyl)-1-azulenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[3,8-dimethyl-5-(1-methylethyl)-1-azulenyl]-
• (2E)-3-(5-isopropyl-3,8-dimethylazulen-1-yl)acrylic acid
• 3-(3,8-dimethyl-5-propan-2-ylazulen-1-yl)prop-2-enoic acid
• 81920-95-8
• DTXSID20699415
• 3-[3,8-Dimethyl-5-(propan-2-yl)azulen-1-yl]prop-2-enoic acid

• Inchi： 1S/C18H20O2/c1-11(2)14-6-5-12(3)18-15(7-8-17(19)20)9-13(4)16(18)10-14/h5-11H,1-4H3,(H,19,20)
• InChI Key： MYXGGCXNUTVSIR-UHFFFAOYSA-N
• SMILES： OC(C=CC1=CC(C)=C2C=C(C=CC(C)=C21)C(C)C)=O

Computed Properties

• Exact Mass: 268.146
• Monoisotopic Mass: 268.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4.7